Cas no 3121-68-4 (2,5-Cyclohexadiene-1,4-dione,2,3,5-trimethyl-6-[2-(tetrahydro-2-methyl-5-oxo-2-furanyl)ethyl]-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2,3,5-trimethyl-6-[2-(tetrahydro-2-methyl-5-oxo-2-furanyl)ethyl]-
• CAS No: 3121-68-4
• MF: C₁₆H₂₀O₄
• MW: 276.327605247498
• CID: 313047
• PubChem ID: 3081993
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione,2,3,5-trimethyl-6-[2-(tetrahydro-2-methyl-5-oxo-2-furanyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2,3,5-trimethyl-6-[2-(tetrahydro-2-methyl-5-oxo-2-furanyl)ethyl]-
• 2,3,5-trimethyl-6-[2-(2-methyl-5-oxooxolan-2-yl)ethyl]cyclohexa-2,5-diene-1,4-dione
• 2,3,5-trimethyl-6-(2-(2-methyl-5-oxotetrahydrofuran-2-yl)ethyl)cyclohexa-2,5-diene-1,4-dione
• .ALPHA.-TOCOPHERONOLACTONE
• Q27894614
• 2,5-Cyclohexadiene-1,4-dione, 2,3,5-trimethyl-6-(2-(tetrahydro-2-methyl-5-oxo-2-furanyl)ethyl)- (VAN)
• XTCLGZZKAQZZJC-UHFFFAOYSA-N
• EJ4295TK60
• Tocopheronolactone
• 2,5-CYCLOHEXADIENE-1,4-DIONE, 2,3,5-TRIMETHYL-6-(2-(TETRAHYDRO-2-METHYL-5-OXO-2-FURANYL)ETHYL)-
• alpha-Tocopheronolactone
• 2,3,5-TRIMETHYL-6-(5'-CARBOXY-3'-HYDROXY-3'-METHYLPENTYL)-1,4-BENZOQUINONE LACTONE
• SCHEMBL14580945
• DTXSID90953293
• 3121-68-4
• UNII-EJ4295TK60

• Inchi： 1S/C16H20O4/c1-9-10(2)15(19)12(11(3)14(9)18)5-7-16(4)8-6-13(17)20-16/h5-8H2,1-4H3
• InChI Key： XTCLGZZKAQZZJC-UHFFFAOYSA-N
• SMILES： O1C(CCC1(C)CCC1C(C(C)=C(C)C(C=1C)=O)=O)=O

Computed Properties

• Exact Mass: 276.1362
• Monoisotopic Mass: 276.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 1.122
• Boiling Point: 423.1°Cat760mmHg
• Flash Point: 187.2°C
• Refractive Index: 1.507
• PSA: 60.44